Cas no 918810-49-8 (Benzoic acid, 3,5-bis[[(1,1-dimethylethyl)amino]sulfonyl]-, methyl ester)

• Product Name: Benzoic acid, 3,5-bis[[(1,1-dimethylethyl)amino]sulfonyl]-, methyl ester
• CAS No: 918810-49-8
• MF: C₁₆H₂₆N₂O₆S₂
• MW: 406.51744222641
• CID: 770708
• PubChem ID: 58789229
• Update Time: 2025-04-19

Benzoic acid, 3,5-bis[[(1,1-dimethylethyl)amino]sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis[[(1,1-dimethylethyl)amino]sulfonyl]-, methyl ester
• methyl 3,5-bis(tert-butylsulfamoyl)benzoate
• 918810-49-8
• DTXSID90730086
• VRRVMCCADBXDBU-UHFFFAOYSA-N
• 3,5-Bis-tert-butylsulfamoyl-benzoic acid methyl ester
• SCHEMBL5003491

• Inchi： 1S/C16H26N2O6S2/c1-15(2,3)17-25(20,21)12-8-11(14(19)24-7)9-13(10-12)26(22,23)18-16(4,5)6/h8-10,17-18H,1-7H3
• InChI Key： VRRVMCCADBXDBU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)OC)C=C(C=1)S(NC(C)(C)C)(=O)=O)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 406.12322890g/mol
• Monoisotopic Mass: 406.12322890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 135Ų